3-[(2-Fluorophenyl)methylsulfanyl]-6-(furan-2-yl)pyridazine

• IUPAC Name: 3-[(2-fluorophenyl)methylsulfanyl]-6-(furan-2-yl)pyridazine
• InChI: InChI=1S/C15H11FN2OS/c16-12-5-2-1-4-11(12)10-20-15-8-7-13(17-18-15)14-6-3-9-19-14/h1-9H,10H2
• InChI Key: VWBRRCFASBDTMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN=C(C=C2)C3=CC=CO3)F
• Molecular Formula: C15H11FN2OS
• DSSTOX Substance ID: DTXSID001327388
• Molecular Weight: 286.3 g/mol
• Solubility: 3.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 872722-95-7

Description

“3-[(2-Fluorophenyl)methylsulfanyl]-6-(furan-2-yl)pyridazine” is a chemical compound with the linear formula C9H8N2OS. It has a molecular weight of 192.24. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-[(2-Fluorophenyl)methylsulfanyl]-6-(furan-2-yl)pyridazine” are not well documented. The compound has a molecular weight of 192.24.

Scientific Research Applications

Synthesis and Chemical Properties

Heterocyclic compounds, including those with pyridazine and furan rings, are synthesized for their potential in creating biologically active molecules. The synthesis of compounds based on the reactions of arylmethylidene derivatives of furan-2(3H)-ones, for instance, has led to the development of molecules containing pyridine and pyridazine fragments. These compounds are explored for their biological activities, demonstrating the importance of such structures in medicinal chemistry (Aniskova, Grinev, & Yegorova, 2017).

Biological Activities and Applications

Antimicrobial and Antitumor Activities

Heterocyclic compounds, including pyridazine derivatives, have shown considerable biological properties, such as anti-tumor and anti-inflammatory activity. The structure-activity relationship (SAR) studies of these compounds help in the design of new therapeutic agents with optimized efficacy (Sallam et al., 2021).

Herbicidal Activities

The synthesis of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives and their evaluation for herbicidal activities demonstrate the potential of pyridazine-based compounds in agricultural chemistry. Some compounds within this series exhibited significant herbicidal activities, comparable to commercial agents, highlighting their utility in developing new agrochemicals (Xu et al., 2008).